Cas no 303150-59-6 (2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE)

• Product Name: 2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE
• CAS No: 303150-59-6
• MF: C₁₃H₁₇Cl₂N₃O
• MW: 302.199580907822
• CID: 5269561
• Update Time: 2026-03-09

2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE
• 2,2-dichloro-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide

• Inchi： 1S/C13H17Cl2N3O/c1-17-6-8-18(9-7-17)11-4-2-10(3-5-11)16-13(19)12(14)15/h2-5,12H,6-9H2,1H3,(H,16,19)
• InChI Key： FYSMFLOZCBANFR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCN(C)CC2)C=C1)(=O)C(Cl)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2,2-DICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE

Comprehensive Overview of 2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide (CAS No. 303150-59-6)

2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide (CAS No. 303150-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichloroacetamide and methylpiperazine functional groups, exhibits potential applications in drug development and material science. Its molecular structure, combining a phenyl ring with a piperazine moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's CAS No. 303150-59-6 is a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases. Recent studies highlight its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, derivatives of 2,2-dichloroacetamide have been explored for their antimicrobial and antifungal properties, aligning with the growing demand for novel antimicrobial agents amid rising antibiotic resistance.

In the agrochemical sector, 2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide is investigated for its potential as a crop protection agent. Its structural features, including the dichloro and methylpiperazine groups, contribute to its stability and reactivity, making it a candidate for developing next-generation pesticides and herbicides. This aligns with the global push for sustainable agriculture and reduced environmental impact.

From a synthetic chemistry perspective, the compound's N-[4-(4-methylpiperazino)phenyl] scaffold is a valuable building block for designing heterocyclic compounds. Researchers are leveraging its electron-rich aromatic system to create derivatives with enhanced pharmacokinetic properties. This is particularly relevant in the context of drug discovery, where piperazine-containing molecules are frequently used to improve solubility and bioavailability.

The safety profile of CAS No. 303150-59-6 is another area of interest. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its organic halogen content. This underscores the importance of green chemistry principles in its synthesis and application, a topic gaining traction in both academic and industrial settings.

In summary, 2,2-Dichloro-N-[4-(4-methylpiperazino)phenyl]acetamide represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and broad reactivity make it a subject of ongoing research, particularly in addressing contemporary challenges like antimicrobial resistance and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in innovative solutions for global health and environmental sustainability.